2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate

• IUPAC Name: 2-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-1-(4-benzylpiperidin-1-yl)ethanone;oxalic acid
• InChI: InChI=1S/C27H34N4O.C2H2O4/c32-27(30-16-12-23(13-17-30)18-22-6-2-1-3-7-22)20-29-14-10-24(11-15-29)19-31-21-28-25-8-4-5-9-26(25)31;3-1(4)2(5)6/h1-9,21,23-24H,10-20H2;(H,3,4)(H,5,6)
• InChI Key: GPKDFIFKNDUXMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3CCC(CC3)CN4C=NC5=CC=CC=C54.C(=O)(C(=O)O)O
• Molecular Formula: C29H36N4O5
• Molecular Weight: 520.6 g/mol

Description

2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-1-(4-benzylpiperidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C29H36N4O5 and its molecular weight is 520.63. The purity is usually 95%.
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Scientific Research Applications

• Corrosion Inhibition : Benzimidazole derivatives, which include structures similar to the mentioned compound, have been studied for their inhibitive action on steel corrosion in acidic environments. They exhibit high inhibition efficiency, acting as mixed-type inhibitors and forming protective layers on metal surfaces (Yadav et al., 2016).

• Antiviral Activity : Similar benzimidazole derivatives have been synthesized and evaluated for their in vitro anti-HIV activity. These compounds show promise as non-nucleoside reverse transcriptase inhibitors, indicating potential use in HIV treatment (Al-Masoudi et al., 2007).

• Antibacterial Properties : Certain benzimidazole and piperidine derivatives have been synthesized and tested for antibacterial efficacy. These compounds exhibit valuable antibacterial results, suggesting potential in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

• Synthesis of Novel Derivatives : Research has been conducted on creating new benzoimidazo-pyridine derivatives through reactions involving similar compounds. These synthesized products have applications in various chemical processes due to their unique structural properties (Goli-Garmroodi et al., 2015).

• Neurodegenerative Disease Treatment : Indole derivatives, structurally related to the compound , have been identified as potential treatments for neurodegenerative diseases. They exhibit dual-effective properties as both antioxidants and ligands for specific receptors, suggesting therapeutic potential (Buemi et al., 2013).

• Coordination Polymers : Research into creating 2D cadmium(II) coordination polymers utilizes similar compounds. These polymers have unique structural properties and potential applications in materials science (Li et al., 2012).

• Antifungal Activity : Compounds with structural similarities have been synthesized and tested for antifungal activity. Their structure-activity relationships have been explored, indicating potential in developing antifungal medications (Raga et al., 1992).